8-benzyl-1-methyl-3-[(3-methylphenyl)methyl]-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione

• IUPAC Name: 6-benzyl-4-methyl-2-[(3-methylphenyl)methyl]-4a,7,8,9a-tetrahydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H25N5O2/c1-16-7-6-10-18(13-16)15-28-21(29)19-20(25(2)23(28)30)24-22-26(11-12-27(19)22)14-17-8-4-3-5-9-17/h3-10,13,19-20H,11-12,14-15H2,1-2H3
• InChI Key: FEVMDMFZIDVXPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C(=O)C3C(N=C4N3CCN4CC5=CC=CC=C5)N(C2=O)C
• Molecular Formula: C23H25N5O2
• Molecular Weight: 403.5 g/mol
• CAS No.: 1322294-50-7

Description

The compound is a derivative of imidazole, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It also contains a purine dione structure, which is a key component of many biological molecules such as DNA and RNA.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, compounds with similar structures are often synthesized through reactions at the benzylic position, which can involve free radical bromination, nucleophilic substitution, and oxidation.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups including the imidazole ring and the purine dione structure. The presence of these groups would likely result in a highly conjugated system, which could have interesting chemical properties.

Chemical Reactions Analysis

Again, while specific reactions for this compound aren’t available, compounds with similar structures often undergo reactions at the benzylic position, which can be either SN1 or SN2 depending on the specific conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific functional groups present. Imidazole derivatives are typically white or colorless solids that are highly soluble in water and other polar solvents.

Future Directions

The future directions for research on this compound could include further exploration of its potential biological activities, as well as investigation into its synthesis and chemical properties. Given the wide range of activities shown by other imidazole derivatives, this compound could have potential applications in a variety of fields.